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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B033771 Get Quote

An In-depth Technical Guide to Acid Yellow 42

This technical guide provides a comprehensive overview of the chemical and physical

properties of Acid Yellow 42, a disazo acid dye. The information is tailored for researchers,

scientists, and professionals in drug development who may encounter this compound as a

reference standard, a reagent, or a component in various experimental contexts.

Molecular Identity and Properties
Acid Yellow 42 is registered under the CAS number 6375-55-9. The most commonly cited form

of this substance is its disodium salt.

Molecular Formula: C₃₂H₂₄N₈Na₂O₈S₂[1][2][3][4][5][6]

Molecular Weight: 758.69 g/mol [1][2][4][5][6][7]

The IUPAC name for the compound is disodium;5-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-

yl)diazenyl]-2-[4-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)diazenyl]-2-

sulfonatophenyl]benzenesulfonate.[2] It is characterized as a bright yellow powder, soluble in

water and ethanol, but only slightly soluble in acetone.[4][5][8][9]

Quantitative Physicochemical Data
The following table summarizes key quantitative properties of Acid Yellow 42, providing a

valuable reference for experimental design and analysis.
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Property Value Reference

Molecular Formula C₃₂H₂₄N₈Na₂O₈S₂ [1][2][3][5]

Molecular Weight 758.69 g/mol [1][2][5][7]

CAS Number 6375-55-9 [5][8]

Water Solubility (at 20°C) 17.27 g/L [8][10]

Density (at 20°C) 1.617 g/cm³ [8][10]

LogP (at 20°C) -1.122 [8][10]

Topological Polar Surface Area

(TPSA)
246 Å² [2]

Complexity 1480 [2]

Synthesis Workflow
The manufacturing process for Acid Yellow 42 involves a classical azo coupling reaction. The

general workflow is a two-step process starting from the diazotization of an aromatic diamine

followed by coupling with a suitable partner.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Acid-yellow-42
https://www.alfa-chemistry.com/acid-yellow-42-cas-6375-55-9-item-29490.htm
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Yellow-42
http://www.worlddyevariety.com/acid-dyes/acid-yellow-42.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-yellow-42
https://www.alfa-chemistry.com/acid-yellow-42-cas-6375-55-9-item-29490.htm
http://www.worlddyevariety.com/acid-dyes/acid-yellow-42.html
https://www.echemi.com/products/pid_Rock11477-acidyellow42.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-42.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7719987_en.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7719987_en.htm
https://www.chembk.com/en/chem/acid%20yellow%2042%20(C.I.%2022910)
https://m.chemicalbook.com/ProductChemicalPropertiesCB7719987_en.htm
https://www.chembk.com/en/chem/acid%20yellow%2042%20(C.I.%2022910)
https://m.chemicalbook.com/ProductChemicalPropertiesCB7719987_en.htm
https://www.chembk.com/en/chem/acid%20yellow%2042%20(C.I.%2022910)
https://www.alfa-chemistry.com/acid-yellow-42-cas-6375-55-9-item-29490.htm
https://www.alfa-chemistry.com/acid-yellow-42-cas-6375-55-9-item-29490.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Chemical Process

Final Product

2,2′-Disulfo-4,4′-diaminobibenzene

Double Diazotization

Step 1

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one
(2 equivalents)

Azo Coupling Reaction

Step 2

Acid Yellow 42

Click to download full resolution via product page

Synthesis workflow for Acid Yellow 42.

Experimental Protocols
While primarily an industrial dye, Acid Yellow 42 has been utilized in environmental science

research as a model anionic dye for adsorption studies. The following protocol is a detailed

methodology for assessing its removal from aqueous solutions using a calcined layered double

hydroxide (CLDH) adsorbent.

Protocol: Adsorption of Acid Yellow 42 onto a Calcined
Mg-Al-CO₃ Layered Double Hydroxide (CLDH)
1. Preparation of the LDH Adsorbent: a. Prepare two aqueous solutions: i. Solution A: Dissolve

54.0 mmol of Mg(NO₃)₂·6H₂O and 18.0 mmol of Al(NO₃)₃·9H₂O in 250 mL of deionized water.
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ii. Solution B: Dissolve 73.0 mmol of Na₂CO₃ in 1000 mL of deionized water. b. Add Solution A

dropwise to Solution B under vigorous stirring. c. Maintain a constant pH of 10.0 during the

addition by the dropwise addition of a 2.00 mol·L⁻¹ NaOH solution. d. Age the resulting slurry at

65°C for 24 hours. e. Wash the solid precipitate by repeated centrifugation and resuspension in

deionized water until the supernatant pH is neutral (7.0). f. Dry the resulting LDH material under

reduced pressure in the presence of silica gel.

2. Preparation of the Calcined Adsorbent (CLDH): a. Calcine the dried LDH material from step

1f at a specified temperature (e.g., 500°C) for a set duration to induce thermal decomposition

and increase adsorption capacity.

3. Batch Adsorption Experiment: a. Prepare a stock solution of Acid Yellow 42 of a known

concentration (e.g., 250 mg·L⁻¹). b. In a series of flasks, place a fixed dosage of the CLDH

adsorbent (e.g., 500 mg·L⁻¹). c. Add the Acid Yellow 42 solution to the flasks. d. Agitate the

flasks at a constant temperature (e.g., 25°C) for a set contact time (e.g., 420 minutes) to reach

equilibrium. e. After agitation, separate the adsorbent from the solution by centrifugation or

filtration. f. Determine the remaining concentration of Acid Yellow 42 in the supernatant using

UV-Vis spectrophotometry at its maximum absorbance wavelength. g. Calculate the adsorption

capacity of the CLDH for Acid Yellow 42.

This protocol provides a framework for studying the kinetics, adsorption capacity, and the

effects of variables such as pH and temperature on the removal of Acid Yellow 42 from

wastewater, which can be adapted for evaluating other potential adsorbents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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